1-benzyl-3-(4-fluorophenyl)-3-pyrrolidinol hydrochloride

• IUPAC Name: 1-benzyl-3-(4-fluorophenyl)pyrrolidin-3-ol;hydrochloride
• InChI: InChI=1S/C17H18FNO.ClH/c18-16-8-6-15(7-9-16)17(20)10-11-19(13-17)12-14-4-2-1-3-5-14;/h1-9,20H,10-13H2;1H
• InChI Key: LGIWQMCVBSXMQA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1(C2=CC=C(C=C2)F)O)CC3=CC=CC=C3.Cl
• Molecular Formula: C17H19ClFNO
• Molecular Weight: 307.8 g/mol

Description

1-benzyl-3-(4-fluorophenyl)-3-pyrrolidinol hydrochloride is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is commonly known as BFPH and is synthesized through a specific method that involves several steps.

Mechanism of Action

The mechanism of action of BFPH is not fully understood, but it is believed to act as a dopamine receptor agonist. It has been shown to increase dopamine release in the brain, which may contribute to its therapeutic effects in neurological disorders. BFPH has also been found to have affinity for other receptors, including the mu-opioid receptor and the alpha-2 adrenergic receptor.
Biochemical and Physiological Effects:
BFPH has been found to have several biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which may contribute to its analgesic and anesthetic effects. BFPH has also been found to have anti-inflammatory effects and may be useful in the treatment of inflammatory disorders. Additionally, BFPH has been found to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

BFPH has several advantages for use in lab experiments, including its high purity and stability. It is also relatively easy to synthesize in large quantities. However, BFPH has some limitations, including its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on BFPH. One area of research is the development of more selective dopamine receptor agonists based on the structure of BFPH. Another area of research is the investigation of the potential use of BFPH in the treatment of other neurological disorders, such as schizophrenia and addiction. Additionally, research on the potential use of BFPH as an analgesic and anesthetic agent may lead to the development of new pain management therapies.

Synthesis Methods

The synthesis of BFPH involves several steps, including the reaction of benzylamine with 4-fluorobenzaldehyde, followed by reduction of the resulting imine with sodium borohydride. The final step involves the reaction of the resulting alcohol with hydrochloric acid to form BFPH hydrochloride. This synthesis method has been optimized to produce high yields of pure BFPH.

Scientific Research Applications

BFPH has been found to have potential applications in various scientific research fields, including neuroscience, medicinal chemistry, and pharmacology. It has been studied for its potential use as a therapeutic agent for the treatment of neurological disorders such as Parkinson's disease, Alzheimer's disease, and depression. BFPH has also been studied for its potential use as an analgesic and anesthetic agent.